Cas no 6800-70-0 (CID 284125)

CID 284125 structure
CID 284125 structure
Product Name:CID 284125
CAS No:6800-70-0
MF:C30H18N3O6P3
MW:609.401709079742
CID:968244
PubChem ID:284125
Update Time:2025-04-19

CID 284125 Chemical and Physical Properties

Names and Identifiers

    • 2,2,4,4,6,6-tris(2,3-naphthylenedioxy)cyclotriphosphazene
    • NSC-139812
    • 6800-70-0
    • DTXSID90300889
    • NSC139812
    • trispiro[naphtho[2,3-d][1,3,2]dioxaphosphole-2,2'-[1,3,5,2,4,6]triazatriphosphinine-4',2''-naphtho[2,3-d][1,3,2]dioxaphosphole-6',2'''-naphtho[2,3-d][1,3,2]dioxaphosphole] (non-preferred name)
    • Trispiro[naphtho[2,3-d][1,3,2]dioxaphosphole-2,2'-[1,3,5,2,4,6]triazatriphosphinine-4',2''-naphtho[2,3-d][1,3,2]dioxaphosphole-6',2'''-naphtho[2,3-d][1,3,2]dioxaphosphole]
    • CID 284125
    • Inchi: 1S/C30H18N3O6P3/c1-2-8-20-14-26-25(13-19(20)7-1)34-40(35-26)31-41(36-27-15-21-9-3-4-10-22(21)16-28(27)37-41)33-42(32-40)38-29-17-23-11-5-6-12-24(23)18-30(29)39-42/h1-18H
    • InChI Key: XNVZYSYVBNMPHP-UHFFFAOYSA-N
    • SMILES: P12(N=P3(N=P4(N=1)OC1C=C5C=CC=CC5=CC=1O4)OC1C=C4C=CC=CC4=CC=1O3)OC1C=C3C=CC=CC3=CC=1O2

Computed Properties

  • Exact Mass: 609.04084630g/mol
  • Monoisotopic Mass: 609.04084630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 0
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 92.5Ų

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